Cas no 116673-46-2 (1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol)

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol structure

116673-46-2 structure

Product Name:1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol

CAS No:116673-46-2

MF:C₈H₁₀O₅

MW:186.162003040314

CID:2614945

PubChem ID:10857203

Update Time:2025-04-21

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
- EN300-1855819
- 1,2-Ethanediol, 1-(3,4,5-trimethoxyphenyl)-
- 116673-46-2
- AKOS021030907
- DTXSID50446111
- CHEMBL2203979
- Inchi： 1S/C8H10O5/c9-3-7(12)4-1-5(10)8(13)6(11)2-4/h1-2,7,9-13H,3H2
- InChI Key： SHYMBEZJQMELDC-UHFFFAOYSA-N
- SMILES： OCC(C1C=C(O)C(O)=C(O)C=1)O

Computed Properties

Exact Mass: 228.10000
Monoisotopic Mass: 228.09977361Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 68.2Å²

Experimental Properties

PSA: 68.15000
LogP: 0.73810

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1855819-0.05g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.05g	$468.0	2023-09-18
Enamine	EN300-1855819-0.1g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.1g	$490.0	2023-09-18
Enamine	EN300-1855819-0.25g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.25g	$513.0	2023-09-18
Enamine	EN300-1855819-0.5g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		0.5g	$535.0	2023-09-18
Enamine	EN300-1855819-1.0g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		1g	$986.0	2023-06-01
Enamine	EN300-1855819-2.5g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		2.5g	$1089.0	2023-09-18
Enamine	EN300-1855819-5.0g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		5g	$2858.0	2023-06-01
Enamine	EN300-1855819-10.0g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		10g	$4236.0	2023-06-01
Enamine	EN300-1855819-1g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		1g	$557.0	2023-09-18
Enamine	EN300-1855819-5g	1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol	116673-46-2		5g	$1614.0	2023-09-18

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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